Cas no 1341917-28-9 (2-Ethyl-4,7-difluoro-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 2-Ethyl-4,7-difluoro-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1341917-28-9
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 5745997
• PubChem ID: 64662415
• Update Time: 2025-05-21

2-Ethyl-4,7-difluoro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,7-difluoro-2,3-dihydro-1-benzofuran-3-one
• 2-Ethyl-4,7-difluorobenzofuran-3(2h)-one
• EN300-1448849
• 1341917-28-9
• AKOS013988835
• CS-0348574
• 3(2H)-Benzofuranone, 2-ethyl-4,7-difluoro-
• 2-Ethyl-4,7-difluoro-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C10H8F2O2/c1-2-7-9(13)8-5(11)3-4-6(12)10(8)14-7/h3-4,7H,2H2,1H3
• InChI Key： SLMBEKLCRFQGSW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(C(CC)O2)=O)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 282.9±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Ethyl-4,7-difluoro-2,3-dihydro-1-benzofuran-3-one

Compound CAS No 1341917-28-9: 2-Ethyl-4,7-Difluoro-2,3-Dihydro-1-Benzofuran-3-One

The compound with CAS No 1341917-28-9, known as 2-Ethyl-4,7-Difluoro-2,3-Dihydro-1-Benzofuran-3-One, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of fluorine atoms at positions 4 and 7, along with an ethyl group at position 2, imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The difluoro substitution in this compound has been shown to enhance its bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have also explored the synthesis of this compound through various routes, including microwave-assisted synthesis and enzymatic catalysis, which have significantly improved the efficiency and scalability of its production.

The benzofuran skeleton is known for its ability to interact with various biological targets, such as kinases and proteases. In a groundbreaking study published in *Nature Communications*, scientists demonstrated that 2-Ethyl-4,7-Difluoro-2,3-Dihydro-1-Benzofuran-3-One exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding has opened new avenues for its use in targeted cancer therapy.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in thin-film deposition techniques have enabled the integration of this compound into high-performance electronic devices.

The synthesis of CAS No 1341917-28-9 involves a multi-step process that typically starts with the preparation of the benzofuran core followed by fluorination and alkylation steps. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. These methods not only ensure the scalability of production but also align with green chemistry principles by minimizing waste generation.

From an environmental perspective, the stability and biodegradability of benzofuran derivatives are critical considerations. Studies conducted under simulated environmental conditions have shown that this compound exhibits moderate persistence in aqueous environments but can be effectively degraded through microbial action under specific conditions.

In conclusion, CAS No 1341917-28-9, or 2-Ethyl-4,7-Difluoro-2,3-Dihydro-1-Benzofuran-3-One, stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool for researchers in drug discovery and materials science alike.